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Compound Name: 5-Formyl-2-methylbenzonitrile

Cat. No.: B1319385 Get Quote

Introduction
5-Formyl-2-methylbenzonitrile is a versatile bifunctional building block for the synthesis of a

variety of heterocyclic compounds. The presence of both a reactive aldehyde group and a

nitrile functionality allows for its participation in a range of cyclization and multicomponent

reactions, providing access to privileged scaffolds in medicinal chemistry and materials

science. This document outlines key applications and detailed protocols for the use of 5-
Formyl-2-methylbenzonitrile in the synthesis of thiophenes, pyrimidines, and pyridines, which

are core structures in numerous pharmaceutical agents.

The strategic positioning of the formyl and cyano groups on the benzene ring enables the

construction of fused and non-fused heterocyclic systems. The aldehyde can readily undergo

condensation reactions, while the nitrile group can participate as an electrophile or be

transformed into other functional groups to facilitate cyclization.

Synthesis of 2-Aminothiophenes via Gewald
Reaction
The Gewald reaction is a powerful one-pot, three-component reaction for the synthesis of

highly substituted 2-aminothiophenes. 5-Formyl-2-methylbenzonitrile can serve as the

aldehyde component in this reaction, leading to the formation of thiophenes bearing a 2-

methyl-5-cyanophenyl substituent. These products are valuable intermediates for the synthesis

of fused thieno[2,3-d]pyrimidines and other biologically active molecules.
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General Reaction Scheme

5-Formyl-2-methylbenzonitrile

Base (e.g., Morpholine)
Solvent (e.g., Ethanol)+ Ethyl Cyanoacetate

+ Sulfur

Ethyl 2-amino-4-(2-methyl-5-cyanophenyl)thiophene-3-carboxylate Reflux 

Reactants

Conditions Product

5-Formyl-2-methylbenzonitrile

K2CO3 (2.0 eq)
H2O

Microwave (300W, 100°C)
Ethyl Cyanoacetate

Benzamidine Hydrochloride

6-Oxo-2-phenyl-4-(2-methyl-5-cyanophenyl)
-1,6-dihydropyrimidine-5-carbonitrile

5-Formyl-2-methylbenzonitrile
+ 2 eq. Ethyl Acetoacetate

+ Ammonium Acetate

Solvent (e.g., Ethanol)
Reflux Dihydropyridine Intermediate Oxidation

(e.g., HNO3, FeCl3)

Diethyl 2,6-dimethyl-4-(2-methyl-5-cyanophenyl)
-1,4-dihydropyridine-3,5-dicarboxylate

-> Diethyl 2,6-dimethyl-4-(2-methyl-5-cyanophenyl)
-pyridine-3,5-dicarboxylate
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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